Cas no 80150-03-4 (7-methyltetraphene-3,9-diol)

• Product name: 7-methyltetraphene-3,9-diol
• CAS No: 80150-03-4
• MF: C₁₉H₁₄O₂
• MW: 274.3133
• CID: 1803274
• PubChem ID: 54480

7-methyltetraphene-3,9-diol Chemical and Physical Properties

Names and Identifiers

• 7-Methylbenz[a]anthracene-3,9-diol
• 7-methyltetraphene-3,9-diol
• benz[a]anthracene-3,9-diol, 7-methyl-
• 7-methylbenzo[a]anthracene-3,9-diol
• CHEMBL109685
• 80150-03-4
• BENZ(a)ANTHRACENE-3,9-DIOL, 7-METHYL-
• 3,9-Dihydroxy-7-methylbenz(a)anthracene
• BRN 5046921
• 7-methylbenzo[b]phenanthrene-3,9-diol
• 7-Methylbenz(a)anthracene-3,9-diol
• DTXSID00230103

• Inchi： InChI=1S/C19H14O2/c1-11-16-6-3-12-8-14(20)5-7-17(12)19(16)9-13-2-4-15(21)10-18(11)13/h2-10,20-21H,1H3
• InChI Key： OWCXKLSYNKIFFO-UHFFFAOYSA-N
• SMILES： CC1=C2C=C(C=CC2=CC3=C1C=CC4=C3C=CC(=C4)O)O

Computed Properties

• Exact Mass: 274.099379685g/mol
• Monoisotopic Mass: 274.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 40.5Ų